2-Chloro-6-fluoroquinoline

• IUPAC Name: 2-chloro-6-fluoroquinoline
• InChI: InChI=1S/C9H5ClFN/c10-9-4-1-6-5-7(11)2-3-8(6)12-9/h1-5H
• InChI Key: USAYWGMYCNWTGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=N2)Cl)C=C1F
• Molecular Formula: C9H5ClFN
• DSSTOX Substance ID: DTXSID50567673
• Molecular Weight: 181.59 g/mol
• CAS No.: 77119-53-0

Description

2-Chloro-6-fluoroquinoline is a chemical compound with the molecular formula C9H5ClFN. It has a molecular weight of 181.59 g/mol. The IUPAC name for this compound is this compound. The InChI code for this compound is 1S/C9H5ClFN/c10-9-4-1-6-5-7 (11)2-3-8 (6)12-9/h1-5H.

Molecular Structure Analysis

The molecular structure of this compound consists of a quinoline core, which is a heterocyclic aromatic organic compound. This compound has a chlorine atom substituted at the 2nd position and a fluorine atom at the 6th position.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, quinolines are known to participate in a variety of chemical reactions. They are often used as building blocks in the synthesis of more complex compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 181.59 g/mol, an XLogP3 of 2.8, and a topological polar surface area of 12.9 Ų. It has no hydrogen bond donors, two hydrogen bond acceptors, and no rotatable bonds.

Scientific Research Applications

Synthesis and Chemical Properties

2-Chloro-6-fluoroquinoline has been involved in various chemical syntheses and characterizations. It has been used in the preparation of 2-fluoroquinoline and 2,6-difluoropyridine by treating corresponding chloro-compounds with potassium fluoride, showcasing its role in halogen exchange reactions (Hamer et al., 2010). Additionally, its reactivity and potential applications in electrochemical reactions have been explored. For example, the behavior of halogen-derivatives of quinoline, including 6-fluoroquinoline, was examined in the potential region of the first reduction waves, indicating its utility in understanding carbon-halogen bond fragmentation in radical anions (Alwair & Grimshaw, 1973).

Pharmaceutical and Biomedical Research

This compound has been a key intermediate in synthesizing various biologically active compounds. For instance, a novel series of compounds containing this compound demonstrated broad-spectrum antimicrobial potency, indicating its significance in drug development (Desai, Rajpara, & Joshi, 2012). In another study, the synthesis of 2-chloro-6-methylquinoline hydrazone derivatives, including this compound, showed promise in antimicrobial activity (Bawa et al., 2009).

Sensor Development and Environmental Applications

The compound has also been used in developing sensors and environmental applications. For example, a study demonstrated the use of 5-Chloro-8-methoxyquinoline appended diaza-18-crown-6, a compound structurally related to this compound, as a chemosensor for cadmium, highlighting its potential in environmental monitoring (Prodi et al., 2001).

Safety and Hazards

2-Chloro-6-fluoroquinoline is considered hazardous. It may cause severe skin burns and eye damage, and may also cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray, and to use it only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

The primary targets of 2-Chloro-6-fluoroquinoline, like other fluoroquinolones, are bacterial enzymes DNA gyrase and topoisomerase IV . These enzymes play crucial roles in bacterial DNA replication, making them effective targets for antibacterial agents .

Mode of Action

this compound interacts with its targets by forming a ternary complex with a DNA molecule and gyrase and topoisomerase IV enzymes, thus blocking bacterial DNA supercoiling . This interaction inhibits the enzymes’ function, disrupting DNA replication and leading to bacterial cell death .

Biochemical Pathways

The compound’s action primarily affects the DNA replication pathway in bacteria. By inhibiting DNA gyrase and topoisomerase IV, it disrupts the unwinding of the DNA helix, a critical step in DNA replication . This disruption prevents the bacteria from reproducing, effectively stopping the infection’s spread .

Pharmacokinetics

They are well-tolerated in both oral and parenteral administrations .

Result of Action

The primary result of this compound’s action is the effective killing of bacteria. By inhibiting critical enzymes involved in DNA replication, it causes bacterial cell death . Resistance to fluoroquinolones is increasingly problematic, necessitating the development of alternative compounds .

Biochemical Analysis

Biochemical Properties

2-Chloro-6-fluoroquinoline plays a significant role in biochemical reactions, particularly as an antimicrobial agent. It interacts with bacterial enzymes such as DNA gyrase and topoisomerase IV, inhibiting their activity and thereby preventing bacterial DNA replication and transcription . These interactions are crucial for its antimicrobial efficacy, as the inhibition of these enzymes leads to the disruption of bacterial cell processes and ultimately cell death.

Cellular Effects

The effects of this compound on cells are profound, particularly in bacterial cells. It disrupts cellular processes by inhibiting key enzymes involved in DNA replication. This inhibition affects cell signaling pathways, gene expression, and cellular metabolism, leading to the cessation of bacterial growth and proliferation . In mammalian cells, the compound’s impact is less pronounced but can still influence cellular functions depending on the concentration and exposure duration.

Molecular Mechanism

At the molecular level, this compound exerts its effects by binding to the active sites of DNA gyrase and topoisomerase IV. This binding prevents the enzymes from catalyzing the supercoiling and relaxation of DNA, which are essential steps in DNA replication and transcription . The compound’s structure allows it to fit into the enzyme’s active site, forming stable complexes that inhibit enzyme activity and lead to bacterial cell death.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can vary over time. The compound is relatively stable under standard laboratory conditions, but its efficacy can diminish with prolonged exposure to light and heat . Long-term studies have shown that the compound can maintain its antimicrobial activity for extended periods, although degradation products may form over time, potentially altering its effectiveness and safety profile.

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent. At therapeutic doses, the compound effectively inhibits bacterial growth without causing significant toxicity . At higher doses, adverse effects such as gastrointestinal disturbances and potential hepatotoxicity have been observed . These findings highlight the importance of optimizing dosage to balance efficacy and safety.

Metabolic Pathways

This compound is metabolized primarily in the liver, where it undergoes various biotransformation processes, including oxidation and conjugation . The metabolites are then excreted via the kidneys. The compound’s interaction with liver enzymes can influence metabolic flux and alter the levels of certain metabolites, potentially affecting overall metabolic homeostasis .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through passive diffusion and active transport mechanisms . It can interact with specific transporters and binding proteins, facilitating its uptake and accumulation in target tissues. The compound’s distribution is influenced by its lipophilicity, allowing it to penetrate cell membranes and reach intracellular targets effectively .

Subcellular Localization

This compound localizes primarily in the cytoplasm and nucleus of bacterial cells, where it exerts its antimicrobial effects . In mammalian cells, the compound’s localization can vary depending on the cell type and exposure conditions. Targeting signals and post-translational modifications may influence its subcellular distribution, directing it to specific compartments or organelles .

Synthesis routes and methods I

Procedure details

A mixture of 6-fluoroquinolin-2(1H)-one from Step C, (0.971 g, 6 mmol), phosphorous oxychloride (2.83 mL, 30 mmol), and toluene (20 mL) is heated at 95° C. for 2 hours. The reaction is cooled in an ice bath and basified with 50% aqueous sodium hydroxide. The mixture is extracted with ethyl acetate and the extracts are dried over anhydrous magnesium sulfate, filtered, and concentrated to an orange solid (1.01 g). The residue is flash chromatographed on silica gel Merck-60 with 5% ethyl acetate in hexane to provide the title compound as a light pink solid, m.p. 99–101° C.

Synthesis routes and methods II

Procedure details

A mixture of the so-prepared 6-fluorocarbostyril (2.9 gm, 0.018 mole) and 30.0 ml of phosphorous oxychloride was refluxed for 1.5 hr. Most of the excess phosphorous oxychloride was then distilled off under aspirator vacuum and the residue poured over crushed ice. The reaction mixture was made nearly neutral with 50% sodium hydroxide. The crude solid product was collected by filtration, taken up in